3-Methyl-2-nitrobenzoic acid
3-Methyl-2-nitrobenzoic acid
Prisms or white crystalline solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
5437-38-7
VCID:
VC0045383
InChI:
InChI=1S/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11)
SMILES:
CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
3-Methyl-2-nitrobenzoic acid
CAS No.: 5437-38-7
Reference Standards
VCID: VC0045383
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
| CAS No. | 5437-38-7 |
|---|---|
| Product Name | 3-Methyl-2-nitrobenzoic acid |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 3-methyl-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3,(H,10,11) |
| Standard InChIKey | DGDAVTPQCQXLGU-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=CC=C1)C(=O)O)[N+](=O)[O-] |
| Melting Point | 428 to 432 °F (NTP, 1992) |
| Physical Description | Prisms or white crystalline solid. (NTP, 1992) |
| Description | Prisms or white crystalline solid. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) |
| Synonyms | 3-Methyl-2-nitrobenzoic Acid; NSC 16048; |
| PubChem Compound | 21575 |
| Last Modified | Nov 11 2021 |
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